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Compound of Interest

Compound Name: Triclopyricarb

Cat. No.: B1426711 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address potential issues with Triclopyricarb performance in field trials.

Frequently Asked Questions (FAQs)
Q1: What is Triclopyricarb and what is its primary mode of action?

Triclopyricarb is a synthetic fungicide belonging to the strobilurin class.[1] Its primary mode of

action is the inhibition of fungal mitochondrial respiration.[1][2] Specifically, it is a Quinone

Outside Inhibitor (QoI), which blocks the electron transfer at the Qo site of the cytochrome bc1

complex (Complex III) in the mitochondrial respiratory chain.[2][3] This disruption of the

electron transport chain prevents ATP synthesis, ultimately leading to fungal cell death.[4]

Q2: We are observing lower than expected efficacy of Triclopyricarb in our field trials. What

are the most common reasons for poor performance?

Poor performance of Triclopyricarb, and strobilurin fungicides in general, can often be

attributed to several key factors:

Fungicide Resistance: The primary cause of failure for QoI fungicides is the development of

resistance in the target fungal population.[5][6][7] Resistance can develop rapidly due to a

single-gene mutation in the pathogen.[2]
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Application Timing: Strobilurins are most effective when applied preventatively, before or in

the very early stages of fungal infection.[8] They have limited curative activity once an

infection is established.[2]

Inadequate Spray Coverage: Poor spray coverage of the target plant tissues can lead to

suboptimal performance. Factors such as improper nozzle selection, low spray volume, and

high sprayer speed can all contribute to inadequate coverage.

Environmental Factors: Rainfall shortly after application can wash the product off plant

surfaces.[3][9] Temperature and humidity can also influence disease pressure and fungicide

efficacy.

Improper Application Rate: Using a dose that is too low may not provide effective control and

can contribute to the selection for resistant fungal strains.[9]

Q3: How can we determine if fungicide resistance is the cause of poor performance?

If you suspect fungicide resistance, consider the following steps:

Review Application History: A history of repeated applications of Triclopyricarb or other QoI

fungicides (FRAC group 11) without rotation or tank-mixing with other fungicide groups

increases the likelihood of resistance.[5][6][7]

Collect Fungal Isolates: Collect samples of the target pathogen from both well-controlled and

poorly-controlled areas of your trial plots.

Laboratory Testing: Conduct in vitro fungicide sensitivity assays on the collected isolates to

determine their level of resistance to Triclopyricarb. Molecular techniques can also be used

to detect specific mutations associated with QoI resistance.

Q4: What are the best practices for applying Triclopyricarb to maximize efficacy in field trials?

To optimize the performance of Triclopyricarb, adhere to the following best practices:

Preventative Application: Apply Triclopyricarb before the onset of disease symptoms, based

on disease forecasting models or historical field data.
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Optimal Spray Coverage: Utilize appropriate spray nozzles and a sufficient water volume

(e.g., 15-20 gallons per acre) to ensure thorough coverage of the entire plant canopy.[7]

Consider Weather Conditions: Avoid applying Triclopyricarb if rainfall is imminent.[7] Apply

during cooler temperatures to enhance absorption.[7]

Adhere to Labeled Rates: Always use the recommended application rate as specified in the

experimental protocol or on the product label.

Implement a Resistance Management Strategy:

Limit Applications: Do not apply Triclopyricarb or other QoI fungicides more than the

recommended number of times per season. A general guideline is to use strobilurins for no

more than one-third of the total fungicide applications.[5][7]

Tank-Mix: When possible, tank-mix Triclopyricarb with a fungicide from a different FRAC

group that is also effective against the target pathogen.[3][6]

Rotate Fungicides: Rotate applications of Triclopyricarb with fungicides that have

different modes of action.[3][6]

Quantitative Data Summary
The following tables summarize representative data from field trials of strobilurin fungicides,

illustrating the impact of application timing and the number of applications on disease control

and crop yield. Please note that this data is for other strobilurin fungicides and is intended to be

illustrative of the expected performance of this chemical class.

Table 1: Effect of Strobilurin Fungicide Application Timing on Disease Control and Yield in Corn
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Application Timing Disease Severity (%) Yield (bushels/acre)

Untreated Control 15.2 185.6

V6 (Vegetative Stage) 12.8 188.1

VT (Tasseling) 6.5 202.4

R1 (Silking) 5.9 205.3

R2 (Blister) 7.1 199.7

Data adapted from studies on strobilurin fungicides in corn. Actual results with Triclopyricarb
may vary.

Table 2: Impact of the Number of Strobilurin Fungicide Applications on Soybean Rust Control

and Yield

Number of Applications Disease Severity (%) Yield ( kg/ha )

0 (Untreated) 45.3 1850

1 22.1 2450

2 10.5 2980

Data synthesized from research on strobilurin fungicide application frequency for soybean rust

management. Actual results with Triclopyricarb may vary.

Experimental Protocols
Protocol 1: Standard Field Efficacy Trial for a Foliar Fungicide

This protocol outlines a standard methodology for conducting a field efficacy trial for a foliar

fungicide like Triclopyricarb.

1. Experimental Design:

Plot Design: Utilize a Randomized Complete Block Design (RCBD) with a minimum of four
replications.
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Plot Size: Individual plot sizes should be adequate for representative disease assessment
and yield measurement, with border rows to minimize spray drift between plots.

2. Treatments:

Untreated Control
Triclopyricarb at the recommended application rate (Rate X)
Triclopyricarb at a lower rate (e.g., 0.5X)
Triclopyricarb at a higher rate (e.g., 1.5X)
A standard commercial fungicide for comparison

3. Application:

Equipment: Use a calibrated research plot sprayer with appropriate nozzles to ensure
uniform coverage.
Timing: Apply treatments at predetermined crop growth stages based on the target disease's
epidemiology. Record the growth stage at the time of each application.
Spray Volume: Use a sufficient spray volume to achieve thorough canopy penetration and
coverage.

4. Data Collection:

Disease Assessment:
Conduct disease severity ratings at regular intervals (e.g., 7, 14, and 21 days after the final
application).
Use a standardized disease rating scale (e.g., percentage of leaf area affected).
Assess a representative number of plants per plot.
Phytotoxicity: Visually assess plots for any signs of phytotoxicity (e.g., stunting, chlorosis,
necrosis) at each disease assessment timing.
Yield: Harvest the center rows of each plot and determine the crop yield, adjusting for
moisture content.

5. Data Analysis:

Analyze disease severity and yield data using Analysis of Variance (ANOVA) appropriate for
an RCBD.
Use a mean separation test (e.g., Tukey's HSD) to determine significant differences between
treatment means.
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Visualizations
Signaling Pathway: Mode of Action of Triclopyricarb
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Caption: Triclopyricarb inhibits fungal respiration at Complex III.

Experimental Workflow: Fungicide Field Efficacy Trial
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Workflow for a Fungicide Field Efficacy Trial
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Caption: A typical workflow for conducting a fungicide field trial.

Logical Relationship: Troubleshooting Poor Triclopyricarb Performance
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Troubleshooting Poor Triclopyricarb Performance
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Caption: A decision tree for troubleshooting poor fungicide performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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